Cas no 783276-03-9 (methyl 2-amino-3-(2-phenylethyl)sulfanylpropanoate)

• Product Name: methyl 2-amino-3-(2-phenylethyl)sulfanylpropanoate
• CAS No: 783276-03-9
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 6233714
• PubChem ID: 21747906
• Update Time: 2025-06-15

methyl 2-amino-3-(2-phenylethyl)sulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(2-phenylethyl)sulfanylpropanoate
• EN300-1068874
• methyl 2-amino-3-[(2-phenylethyl)sulfanyl]propanoate
• AKOS013459311
• 783276-03-9

• Inchi： 1S/C12H17NO2S/c1-15-12(14)11(13)9-16-8-7-10-5-3-2-4-6-10/h2-6,11H,7-9,13H2,1H3
• InChI Key： REERZIMLUJBJFJ-UHFFFAOYSA-N
• SMILES： S(CC(C(=O)OC)N)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-3-(2-phenylethyl)sulfanylpropanoate

Research Brief on Methyl 2-Amino-3-(2-phenylethyl)sulfanylpropanoate (CAS: 783276-03-9): Recent Advances and Applications

Methyl 2-amino-3-(2-phenylethyl)sulfanylpropanoate (CAS: 783276-03-9) is a sulfur-containing amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, enzyme inhibition, and as a building block for peptide mimetics. Recent studies have highlighted its role in modulating biological pathways, particularly those involving redox regulation and sulfur metabolism. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

The synthesis of methyl 2-amino-3-(2-phenylethyl)sulfanylpropanoate has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic method for its preparation, utilizing palladium-catalyzed cross-coupling reactions to introduce the phenylethylsulfanyl moiety. This approach not only enhanced the efficiency of synthesis but also reduced the formation of byproducts, making it more suitable for large-scale production. The compound's structural versatility has also been exploited in the design of peptidomimetics, where it serves as a key scaffold for mimicking natural peptide sequences.

In terms of biological activity, methyl 2-amino-3-(2-phenylethyl)sulfanylpropanoate has shown promise as an inhibitor of cysteine proteases, a class of enzymes implicated in various pathological conditions, including cancer and infectious diseases. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated its potent inhibitory effects on cathepsin B, with an IC50 value in the low micromolar range. The compound's ability to form reversible covalent bonds with the active-site cysteine residue was identified as a key mechanism of action. Additionally, its sulfur-containing side chain was found to enhance membrane permeability, a desirable property for drug candidates targeting intracellular enzymes.

Beyond its protease inhibitory activity, recent research has explored the compound's potential in redox biology. A 2023 paper in Free Radical Biology and Medicine reported that methyl 2-amino-3-(2-phenylethyl)sulfanylpropanoate could act as a scavenger of reactive oxygen species (ROS), protecting cells from oxidative stress. This property was attributed to the thioether linkage in its structure, which can undergo redox cycling. These findings suggest potential applications in neurodegenerative diseases and aging, where oxidative damage plays a critical role.

In conclusion, methyl 2-amino-3-(2-phenylethyl)sulfanylpropanoate (CAS: 783276-03-9) represents a versatile and pharmacologically relevant compound with diverse applications in chemical biology and drug discovery. Recent advances in its synthesis and mechanistic understanding have paved the way for further exploration of its therapeutic potential. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models of disease. The compound's unique structural and functional features make it a promising candidate for the development of novel therapeutics targeting protease-mediated pathways and oxidative stress-related disorders.